Cas no 52019-09-7 (a-D-Altropyranoside, methyl3-deoxy-3-[[(methylamino)carbonyl]amino]-)

• Product name: a-D-Altropyranoside, methyl3-deoxy-3-[[(methylamino)carbonyl]amino]-
• CAS No: 52019-09-7
• MF: C₉H₁₈N₂O₆
• MW: 250.24902
• CID: 379577
• PubChem ID: 290271

a-D-Altropyranoside, methyl3-deoxy-3-[[(methylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• a-D-Altropyranoside, methyl3-deoxy-3-[[(methylamino)carbonyl]amino]-
• 1-[3,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-4-yl]-3-methylurea
• AC1L6DIE
• AC1Q5LDG
• AR-1J5140
• methyl 3-deoxy-3-[(methylcarbamoyl)amino]hexopyranoside
• NSC153376
• NSC-153376
• Methyl3-deoxy-3-(3-methylureido)-a-D-altropyranoside
• NSC 153376
• DTXSID70302765
• 52019-09-7

• Inchi： 1S/C9H18N2O6/c1-10-9(15)11-5-6(13)4(3-12)17-8(16-2)7(5)14/h4-8,12-14H,3H2,1-2H3,(H2,10,11,15)
• InChI Key： WUFWGLCJBHYFBH-UHFFFAOYSA-N
• SMILES： CNC(=O)NC1C(C(OC(C1O)OC)CO)O

Computed Properties

• Exact Mass: 250.11654
• Monoisotopic Mass: 250.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 576.6°C at 760 mmHg
• Flash Point: 302.5°C
• Refractive Index: 1.548
• PSA: 120.28
• LogP: -1.84880